Cas no 1248781-46-5 (2-(1-methyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2-(1-methyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1248781-46-5
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 4580970
• PubChem ID: 61794143
• Update Time: 2025-06-14

2-(1-methyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-4-yl)propanoic acid

• Inchi： 1S/C7H10N2O2/c1-5(7(10)11)6-3-8-9(2)4-6/h3-5H,1-2H3,(H,10,11)
• InChI Key： RAVRFCWUMKSDAN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1=CN(C)N=C1)C

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(1-methyl-1H-pyrazol-4-yl)propanoic acid

Comprehensive Overview of 2-(1-methyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1248781-46-5)

2-(1-methyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1248781-46-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrazole core and propanoic acid side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structure enables interactions with various biological targets, making it a focal point for drug discovery and development.

The 1-methyl-1H-pyrazole moiety in 2-(1-methyl-1H-pyrazol-4-yl)propanoic acid is a critical feature, contributing to its stability and reactivity. Researchers are particularly interested in its potential applications in designing kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine. The compound's CAS No. 1248781-46-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

In recent years, the demand for heterocyclic compounds like 2-(1-methyl-1H-pyrazol-4-yl)propanoic acid has surged due to their role in developing targeted therapies. This trend is driven by the growing emphasis on personalized medicine and the need for molecules with high selectivity and minimal side effects. The compound's propanoic acid group further enhances its utility, allowing for facile derivatization and conjugation with other pharmacophores.

From an industrial perspective, CAS No. 1248781-46-5 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been explored to optimize its production, addressing environmental concerns and cost-efficiency. These advancements resonate with the broader push toward eco-friendly manufacturing in the chemical sector.

The compound's physicochemical properties, such as its solubility and thermal stability, are also key areas of investigation. These attributes influence its formulation and delivery in potential therapeutic applications. For instance, its logP value and hydrogen bonding capacity are critical parameters in drug design, often queried in computational chemistry platforms.

Another emerging topic linked to 2-(1-methyl-1H-pyrazol-4-yl)propanoic acid is its role in crop protection. Agrochemical researchers are exploring its derivatives as potential herbicides or plant growth regulators, leveraging its structural motifs to enhance efficacy and reduce environmental impact. This aligns with global efforts to address food security challenges through innovative chemistry.

In summary, 2-(1-methyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1248781-46-5) represents a multifaceted compound with broad applications in life sciences and materials chemistry. Its integration into high-throughput screening libraries and combinatorial chemistry workflows underscores its enduring value in scientific innovation. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.